Cas no 1156208-28-4 ((1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine)

• Product Name: (1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine
• CAS No: 1156208-28-4
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5166868
• PubChem ID: 43685636
• Update Time: 2025-10-28

(1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclopropylethyl)(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine
• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, N-(1-cyclopropylethyl)-α-methyl-
• (1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine

• Inchi： 1S/C13H18N4/c1-9(11-6-7-11)14-10(2)13-16-15-12-5-3-4-8-17(12)13/h3-5,8-11,14H,6-7H2,1-2H3
• InChI Key： HKLDDVPYJQNPNY-UHFFFAOYSA-N
• SMILES： N(C(C)C1=NN=C2C=CC=CN12)C(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine

Chemical Compound CAS No. 1156208-28-4: (1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine

The chemical compound with CAS No. 1156208-28-4, commonly referred to as (1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a cyclopropane ring and a triazolopyridine moiety. The combination of these structural elements contributes to its potential applications in drug discovery and development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce non-classical interactions and enhance molecular stability. The presence of a cyclopropylethyl group in this compound suggests that it may exhibit favorable pharmacokinetic properties, such as improved bioavailability and prolonged half-life. Additionally, the triazolopyridine moiety is known for its ability to act as a bioisostere of aromatic heterocycles, offering potential advantages in terms of potency and selectivity.

One of the most promising applications of (1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine lies in its potential as a lead compound for the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and enzyme inhibitors. For instance, recent findings indicate that this compound may exhibit selective activity against certain kinases, making it a valuable tool in the study of signal transduction pathways.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the cyclopropylethyl group through ring-opening reactions and the construction of the triazolopyridine ring system via cyclization techniques. These methods have been optimized to ensure high yields and purity, enabling further characterization and testing.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and conformational flexibility, which are critical factors in determining its biological activity. Furthermore, computational modeling has been employed to predict its binding affinity to various protein targets, aiding in the design of more potent analogs.

In terms of safety and toxicity profiles, preliminary studies suggest that (1-cyclopropylethyl)(1-{1,2,4triazolo4,3-apyridin-3-yl}ethyl)amine exhibits low acute toxicity in preclinical models. However, further investigations are required to fully assess its long-term effects and potential for off-target interactions.

Looking ahead, the development of this compound represents a significant step forward in the creation of novel chemical entities with tailored biological activities. Its unique combination of structural features positions it as a valuable asset in both academic research and industrial drug discovery programs.